Tsuduranine
Overview
Description
Tsuduranine is a chemical compound with the molecular formula C18H19NO3 . It has an average mass of 297.348 Da and a mono-isotopic mass of 297.136505 Da . It is also known by other names such as 1,2-Dimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol .
Molecular Structure Analysis
Tsuduranine has a complex molecular structure, as indicated by its IUPAC name: 1,2-Dimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol . This suggests that the molecule contains multiple rings and functional groups, including two methoxy groups and a hydroxyl group .
Physical And Chemical Properties Analysis
Tsuduranine has a molecular weight of 297.35 and a percent composition of C 72.71%, H 6.44%, N 4.71%, O 16.14% . Other specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results .
Scientific Research Applications
1. Anti-Cancer Activities of Diterpenoids Derived from Euphorbia fischeriana Steud
Tsuduranine, as a diterpenoid compound, has been extensively studied for its anticancer properties. Research has indicated that diterpenoids from Euphorbia fischeriana Steud, including Tsuduranine, play a significant role in cancer treatment. These compounds demonstrate promising anticancer mechanisms and target specific proteins, making them valuable in drug discovery and cancer research (Jian et al., 2018).
2. Structural Diversity and Biological Activities of Diterpenoids
The structural diversity of diterpenoids like Tsuduranine contributes to their wide range of biological activities. A study focused on the chemical structures and biological activities of various diterpenoids isolated from Euphorbia fischeriana Steud, highlighting the potential of these compounds, including Tsuduranine, in pharmaceutical applications. This research lays the foundation for further exploration in drug discovery, underscoring the compound's significance in medicinal chemistry (Jian et al., 2018).
Safety and Hazards
Specific safety and hazard information for Tsuduranine is not available in the search results. For detailed safety data, it’s recommended to refer to material safety data sheets (MSDS) or other specialized resources .
Relevant Papers
The search results did not provide specific papers related to Tsuduranine. For a comprehensive analysis of the literature on Tsuduranine, it’s recommended to perform a systematic search in scientific databases using relevant keywords .
properties
IUPAC Name |
(6aR)-1,2-dimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-10-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3/c1-21-15-8-11-5-6-19-14-7-10-3-4-12(20)9-13(10)17(16(11)14)18(15)22-2/h3-4,8-9,14,19-20H,5-7H2,1-2H3/t14-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUECBJOPWMRHEX-CQSZACIVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C3C(CC4=C2C=C(C=C4)O)NCCC3=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C2=C3[C@@H](CC4=C2C=C(C=C4)O)NCCC3=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tsuduranine | |
CAS RN |
517-97-5 |
Source
|
| Record name | Tsuduranine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000517975 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | TSUDURANINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/IMM2534G5P | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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